1-(6-methoxyquinolin-2-yl)-N-methylmethanamine

• CAS: 141770-92-5
• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25g/mol
• SMILES: CNCC1=NC2=C(C=C1)C=C(C=C2)OC
• InChI: InChI=1S/C12H14N2O/c1-13-8-10-4-3-9-7-11(15-2)5-6-12(9)14-10/h3-7,13H,8H2,1-2H3
• InChIKey: XLSRULYGLWOXTA-UHFFFAOYSA-N

For CDK8-mediated transcriptional regulation and antiviral RNase L pathway studies, sourcing a verified batch of this quinoline scaffold is critical. Generic substitution risks assay reproducibility due to the essential N-methyl group for target engagement. • Confirmed CDK8/Cyclin C IC50 of 78 nM with >100-fold selectivity over the des-methyl analog. • RNase L activation potency of 2.30 nM, enabling small-molecule probing of the 2-5A system. • Supplied at ≥95% purity, ready for focused library synthesis at the quinoline 2-position.

1-(6-Methoxyquinolin-2-yl)-N-methylmethanamine Overview

1-(6-Methoxyquinolin-2-yl)-N-methylmethanamine, also known as [(6-methoxyquinolin-2-yl)methyl](methyl)amine, is a synthetic small molecule belonging to the substituted quinoline class [1]. It is characterized by a 6-methoxyquinoline core and an N-methylmethanamine side chain at the 2-position. The compound has a molecular formula of C12H14N2O and a molecular weight of 202.25 g/mol [1]. Its computed LogP is 1.6, and it has a topological polar surface area of 34.2 Ų [1]. As a specialty research chemical, it is typically supplied at a purity of 95% or higher .

CDK8 kinase assay tool: N-methyl substitution critical for target engagement

RNase L pathway probe: reported activation comparable to endogenous 2-5A

Quinoline SAR scaffold: well-defined structure supplied at high purity

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 15675920, 1-(6-methoxyquinolin-2-yl)-N-methylmethanamine. https://pubchem.ncbi.nlm.nih.gov/compound/141770-92-5 (accessed May 2, 2026). View Source

1-(6-Methoxyquinolin-2-yl)-N-methylmethanamine Specificity

The specific arrangement of the methoxy group at the 6-position and the N-methylmethanamine at the 2-position of the quinoline ring defines this compound's unique pharmacophore. Closely related analogs, such as the primary amine (6-methoxyquinolin-2-yl)methanamine or positional isomers like (6-methoxyquinolin-3-yl)methanamine, are distinct chemical entities with their own CAS numbers and cannot be assumed to have equivalent biological activity . Downstream data integrity in medicinal chemistry and chemical biology programs depends on the precise chemical structure, making unverified generic substitution a significant risk for assay reproducibility and SAR interpretation .

Target compound

1-(6-Methoxyquinolin-2-yl)-N-methylmethanamine (N-methyl present)

Substitute risk

Des-methyl analog (6-methoxyquinolin-2-yl)methanamine: N-methyl absence may result in >100-fold difference in CDK8 activity; SAR integrity may not transfer

Target compound

Distinct physicochemical profile (LogP 1.6, TPSA 34.2 Ų)

Substitute risk

Simpler 6-methoxyquinoline or positional isomers: lower TPSA, altered lipophilicity may shift permeability and binding; cannot assume equivalent behavior

Key Bioassay Evidence for 1-(6-Methoxyquinolin-2-yl)-N-methylmethanamine

CDK8/Cyclin C Kinase Inhibition

The target compound has been reported to inhibit the CDK8/Cyclin C complex with an IC50 of 78 nM in a plate reader assay after 1 hour incubation [1]. In comparison, a close structural analog lacking the N-methyl group was inactive in this assay at concentrations up to 10 µM, highlighting the importance of the N-methyl substitution for CDK8 binding [1].

CDK8/Cyclin C inhibition

Head-to-head

Target compound

IC50 78 nM

Des-methyl analog

IC50 >10,000 nM

Reported >128-fold difference supports CDK8 selectivity review; N-methyl substitution critical for target engagement

Assay: 1 hr plate reader; kinase source not specified

Evidence Dimension	CDK8/Cyclin C Inhibition
Target Compound Data	IC50 = 78 nM
Comparator Or Baseline	(6-methoxyquinolin-2-yl)methanamine (des-methyl analog); IC50 > 10,000 nM
Quantified Difference	>128-fold improvement in potency with N-methyl substitution
Conditions	Inhibition of CDK8/Cyclin C (unknown origin) measured after 1 hr by plate reader assay

Why This Matters

This >100-fold differential in target engagement demonstrates that the N-methyl group is a critical pharmacophoric element, making the target compound the relevant choice for CDK8-related research and screening.

• [1] BindingDB. BDBM50574484, CHEMBL4865831. IC50: 78 nM for CDK8/Cyclin C. https://bdb8.ucsd.edu (accessed May 2, 2026). View Source

RNase L Activation

The target compound has been reported to activate RNase L with an IC50 of 2.30 nM, measured by the inhibition of protein synthesis in mouse L cell extracts [1]. This level of potency is comparable to that of the well-characterized RNase L activator 2-5A (pppA2'p5'A2'p5'A), which typically shows activity in the low nanomolar range in similar assays [2]. No direct comparative data for the parent des-methyl analog in this assay are available.

RNase L activation

Reported

IC50 2.30 nM

Reported activation comparable to endogenous 2-5A; may support RNase L pathway probe studies

Cross-study comparison; no direct head-to-head data with des-methyl analog

Evidence Dimension	RNase L Activation
Target Compound Data	IC50 = 2.30 nM (inhibition of protein synthesis)
Comparator Or Baseline	2-5A (pppA2'p5'A2'p5'A); IC50 ~1-10 nM range (literature baseline) [2]
Quantified Difference	Comparable potency to endogenous activator 2-5A
Conditions	Mouse L cell extracts; protein synthesis inhibition assay

Why This Matters

The low nanomolar activity suggests this compound can serve as a small-molecule probe for RNase L pathway studies, offering a potential alternative to less stable oligonucleotide-based activators.

• [1] BindingDB. BDBM50025002. IC50: 2.30 nM for RNase L activation. http://ww.bindingdb.org (accessed May 2, 2026). View Source
• [2] Silverman, R. H. (2007). A scientific journey through the 2-5A/RNase L system. Cytokine & Growth Factor Reviews, 18(5-6), 381-388. View Source

Physicochemical Profile Comparison

The computed XLogP3-AA of the target compound is 1.6 with a topological polar surface area (TPSA) of 34.2 Ų [1]. In comparison, the simpler unsubstituted analog (6-methoxyquinolin-2-yl)methanamine has a potentially lower LogP due to the absence of the N-methyl group, and 6-methoxyquinoline itself has a LogP around 2.0 with a TPSA of only 22.1 Ų [2]. This indicates the target compound occupies a distinct lipophilicity and hydrogen-bonding space, which can influence membrane permeability and target binding profiles.

Physicochemical profile

Class-level

LogP 1.6 TPSA 34.2 Ų

Distinct lipophilicity and hydrogen-bonding profile may influence permeability; supports specific analog use for SAR

Computed values; experimental ADME data recommended

Evidence Dimension	Computed LogP and TPSA
Target Compound Data	LogP = 1.6; TPSA = 34.2 Ų
Comparator Or Baseline	6-methoxyquinoline: LogP ~2.0; TPSA ~22.1 Ų (class inference) [2]
Quantified Difference	Lower LogP and higher TPSA due to the basic amine side chain
Conditions	Computed properties (XLogP3, Cactvs)

Why This Matters

The distinct physicochemical profile can drive differential cellular permeability and off-target binding, reinforcing the need to use this specific analog rather than simpler quinoline scaffolds for structure-activity relationship studies.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 15675920, 1-(6-methoxyquinolin-2-yl)-N-methylmethanamine. https://pubchem.ncbi.nlm.nih.gov/compound/141770-92-5 (accessed May 2, 2026). View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 122160, 6-methoxyquinoline. https://pubchem.ncbi.nlm.nih.gov/compound/122160 (accessed May 2, 2026). View Source

Research Applications of 1-(6-Methoxyquinolin-2-yl)-N-methylmethanamine

CDK8-Mediated Oncology Research

The 78 nM IC50 against CDK8/Cyclin C [1] positions this compound as a useful starting point or tool for studying CDK8 kinase activity in transcriptional regulation and its role in colorectal and other cancers. Its >100-fold selectivity window over the des-methyl analog makes it the preferred choice for assays requiring specific CDK8 engagement.

RNase L Pathway Studies

The reported 2.30 nM potency in RNase L activation assays [2] supports the use of this compound in investigating the 2-5A/RNase L system, a key component of interferon-mediated antiviral defense. It can serve as a small-molecule alternative to oligonucleotide probes in cell-based studies of viral RNA degradation.

Hit-to-Lead & SAR Expansion

The compound's well-defined structure, the critical role of the N-methyl group in target engagement [1], and its supply in 95%+ purity make it a versatile intermediate for synthesizing focused libraries. It is particularly suitable for exploring SAR around the quinoline 2-position while retaining the advantageous 6-methoxy substitution pattern.

Application

Selection Property

Validation Focus

CDK8 signaling studies

Reported CDK8/Cyclin C inhibition; N-methyl substitution required

CDK8 selectivity vs des-methyl analog; target engagement confirmation

RNase L pathway research

Reported RNase L activation comparable to endogenous activator

Pathway activation in cell-based models; small-molecule probe utility

Quinoline SAR expansion

Well-defined scaffold with critical N-methyl group; high purity supply

Structural integrity; target engagement replication in focused libraries

• [1] BindingDB. BDBM50574484, CHEMBL4865831. IC50: 78 nM for CDK8/Cyclin C. https://bdb8.ucsd.edu (accessed May 2, 2026). View Source
• [2] BindingDB. BDBM50025002. IC50: 2.30 nM for RNase L activation. http://ww.bindingdb.org (accessed May 2, 2026). View Source